Cas no 1019604-89-7 ((Butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine)
(Butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine Chemical and Physical Properties
Names and Identifiers
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- (butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine
- N-[(2,4,6-trimethylphenyl)methyl]butan-2-amine
- (Butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine
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- Inchi: 1S/C14H23N/c1-6-13(5)15-9-14-11(3)7-10(2)8-12(14)4/h7-8,13,15H,6,9H2,1-5H3
- InChI Key: DEDLGEUEZCQOCA-UHFFFAOYSA-N
- SMILES: N(CC1C(C)=CC(C)=CC=1C)C(C)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 166
- XLogP3: 3.7
- Topological Polar Surface Area: 12
(Butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B284711-100mg |
(butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine |
1019604-89-7 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B284711-500mg |
(butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine |
1019604-89-7 | 500mg |
$ 295.00 | 2022-06-07 | ||
| TRC | B284711-1g |
(butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine |
1019604-89-7 | 1g |
$ 455.00 | 2022-06-07 | ||
| Enamine | EN300-163045-0.05g |
(butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine |
1019604-89-7 | 0.05g |
$612.0 | 2023-05-01 | ||
| Enamine | EN300-163045-0.1g |
(butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine |
1019604-89-7 | 0.1g |
$640.0 | 2023-05-01 | ||
| Enamine | EN300-163045-0.25g |
(butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine |
1019604-89-7 | 0.25g |
$670.0 | 2023-05-01 | ||
| Enamine | EN300-163045-0.5g |
(butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine |
1019604-89-7 | 0.5g |
$699.0 | 2023-05-01 | ||
| Enamine | EN300-163045-1.0g |
(butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine |
1019604-89-7 | 1g |
$728.0 | 2023-05-01 | ||
| Enamine | EN300-163045-2.5g |
(butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine |
1019604-89-7 | 2.5g |
$1428.0 | 2023-05-01 | ||
| Enamine | EN300-163045-5.0g |
(butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine |
1019604-89-7 | 5g |
$2110.0 | 2023-05-01 |
(Butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on (Butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine
Introduction to (Butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine and Its Significance in Modern Chemical Research
Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (Butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine (CAS No. 1019604-89-7) stands out as a compound of considerable interest due to its unique structural properties and potential applications. This introduction delves into the compound's characteristics, its significance in contemporary research, and its relevance to ongoing scientific investigations.
The molecular structure of (Butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine is characterized by a butan-2-yl group attached to a tertiary amine functional group, which is further substituted with a 2,4,6-trimethylphenyl moiety. This specific arrangement imparts distinct chemical and physical properties to the compound, making it a valuable candidate for various applications in chemical synthesis and drug development.
In recent years, there has been growing interest in the development of novel compounds that exhibit enhanced binding affinity and selectivity for biological targets. The presence of the 2,4,6-trimethylphenyl group in the molecular structure of this compound suggests potential interactions with biological receptors, making it a promising candidate for further exploration in medicinal chemistry.
One of the most compelling aspects of (Butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine is its versatility in chemical reactions. The tertiary amine group can participate in various transformations, including nucleophilic substitutions and condensation reactions, which are essential for the synthesis of more complex molecules. This reactivity makes it an attractive building block for the development of new pharmaceuticals and specialty chemicals.
Recent studies have begun to explore the pharmacological potential of compounds with similar structural motifs. For instance, derivatives of (Butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine have shown promise in preclinical trials as modulators of neurotransmitter receptors. These findings underscore the importance of this compound as a scaffold for further pharmacological investigations.
The synthesis of (Butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity levels. These synthetic methodologies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.
From a materials science perspective, the unique properties of (Butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine make it a candidate for developing novel materials with tailored functionalities. For example, its ability to form stable complexes with other molecules could be exploited in the design of metal-organic frameworks (MOFs) or supramolecular assemblies. Such materials have potential applications in catalysis, gas storage, and separation technologies.
The environmental impact of chemical compounds is another critical consideration in modern research. Efforts are underway to develop synthetic routes for (Butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine that minimize waste generation and reduce energy consumption. Green chemistry principles are being integrated into synthetic protocols to ensure sustainability throughout the production process.
In conclusion,(Butan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine (CAS No. 1019604-89-7) is a compound with significant potential in various fields of chemical research. Its unique structural features and reactivity make it a valuable tool for drug discovery,materials science,and environmental chemistry。 As scientific understanding continues to evolve,the applications of this compound are likely to expand,further highlighting its importance in advancing chemical knowledge and innovation.
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